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4-O-[2-(Methylmorpholinoamino)-2-oxoethyl]rifamycin 4-O-[2-(Methylmorpholinoamino)-2-oxoethyl]rifamycin
Brand Name: Vulcanchem
CAS No.: 17863-72-8
VCID: VC0231207
InChI: InChI=1S/C44H59N3O14/c1-22-12-11-13-23(2)43(55)45-29-20-31(58-21-32(49)46(9)47-15-18-57-19-16-47)33-34(39(29)53)38(52)27(6)41-35(33)42(54)44(8,61-41)59-17-14-30(56-10)24(3)40(60-28(7)48)26(5)37(51)25(4)36(22)50/h11-14,17,20,22,24-26,30,36-37,40,50-53H,15-16,18-19,21H2,1-10H3,(H,45,55)/b12-11+,17-14+,23-13+
SMILES: CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)N5CCOCC5)C
Molecular Formula: C28H34N2O7S
Molecular Weight: 853.9 g/mol

4-O-[2-(Methylmorpholinoamino)-2-oxoethyl]rifamycin

CAS No.: 17863-72-8

Main Products

VCID: VC0231207

Molecular Formula: C28H34N2O7S

Molecular Weight: 853.9 g/mol

4-O-[2-(Methylmorpholinoamino)-2-oxoethyl]rifamycin - 17863-72-8

CAS No. 17863-72-8
Product Name 4-O-[2-(Methylmorpholinoamino)-2-oxoethyl]rifamycin
Molecular Formula C28H34N2O7S
Molecular Weight 853.9 g/mol
IUPAC Name [(9E,19E,21E)-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-27-[2-[methyl(morpholin-4-yl)amino]-2-oxoethoxy]-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
Standard InChI InChI=1S/C44H59N3O14/c1-22-12-11-13-23(2)43(55)45-29-20-31(58-21-32(49)46(9)47-15-18-57-19-16-47)33-34(39(29)53)38(52)27(6)41-35(33)42(54)44(8,61-41)59-17-14-30(56-10)24(3)40(60-28(7)48)26(5)37(51)25(4)36(22)50/h11-14,17,20,22,24-26,30,36-37,40,50-53H,15-16,18-19,21H2,1-10H3,(H,45,55)/b12-11+,17-14+,23-13+
Standard InChIKey KVZBIZXKBYFSRM-NQIJCCSXSA-N
Isomeric SMILES CC1/C=C/C=C(/C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)N5CCOCC5)\C
SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)N5CCOCC5)C
Canonical SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)N5CCOCC5)C
PubChem Compound 6444788
Last Modified Nov 11 2021
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